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Compound of Interest

Compound Name: Diethylamine

Cat. No.: B046881 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of diethylamine, ensuring the protection of personnel and the integrity

of your work.

Diethylamine is a highly flammable, toxic, and corrosive substance that demands strict

adherence to safety protocols.[1][2] It can cause severe skin burns and eye damage, is harmful

if inhaled or swallowed, and may cause respiratory irritation.[1][2] This document outlines the

necessary personal protective equipment (PPE), handling procedures, and disposal plans to

mitigate these risks.

Essential Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against diethylamine
exposure. All personnel must be trained on the proper use and limitations of their PPE.

Eye and Face Protection:

Chemical safety goggles are mandatory to protect against splashes.[3]

A face shield (minimum 8-inch) should be worn in conjunction with goggles, especially when

handling larger quantities or when there is a significant risk of splashing.[3][4]

Skin and Body Protection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b046881?utm_src=pdf-interest
https://www.benchchem.com/product/b046881?utm_src=pdf-body
https://www.benchchem.com/product/b046881?utm_src=pdf-body
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Diethylamine_0236_6.0.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1766_hoja_seg_en.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Diethylamine_0236_6.0.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1766_hoja_seg_en.pdf
https://www.benchchem.com/product/b046881?utm_src=pdf-body
https://www.chemtrack.org/MSDSSG/Trf/sge/sge109-89-7.html
https://www.chemtrack.org/MSDSSG/Trf/sge/sge109-89-7.html
https://datasheets.scbt.com/sc-214887.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Wear compatible, chemical-resistant gloves.[3] Specific materials recommended by

safety equipment suppliers include Barricade®, Tychem® 7500, Tychem® 10000,

Responder®, and Silvershield®.[5] Always inspect gloves for signs of degradation or

perforation before use.

Protective Clothing: A lab coat or chemical-resistant apron is required.[4] For large-scale

operations or in case of a significant spill, full-body protective clothing and a chemical

protection suit may be necessary.[1] Antistatic clothes and footwear are recommended to

prevent ignition of flammable vapors.[1]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3][6]

If exposure limits are likely to be exceeded, a government-approved respirator is required.[3]

[7] For high exposure potentials, a MSHA/NIOSH-approved supplied-air respirator with a full

facepiece operated in a pressure-demand or other positive-pressure mode is recommended.

[5]

Quantitative Safety Data
The following table summarizes key quantitative data for diethylamine, providing a quick

reference for safety thresholds and physical properties.
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)
TWA: 25 ppm (75 mg/m³) [5]

NIOSH REL (Recommended

Exposure Limit)

TWA: 10 ppm (30 mg/m³)

STEL: 25 ppm (75 mg/m³)
[5]

IDLH (Immediately Dangerous

to Life or Health)
200 ppm [5]

Flash Point -28 °C (-18.4 °F) [7]

Flammability Limits in Air (% by

volume)
Lower: 1.8%, Upper: 10.1% [7]

Autoignition Temperature 312 °C (593.6 °F) [7]

Acute Oral Toxicity (LD50, Rat) 540 mg/kg [8]

Acute Dermal Toxicity (LD50,

Rabbit)
820 mg/kg [8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Plan for Handling Diethylamine
Adherence to a strict, step-by-step operational plan is crucial for minimizing risks.

1. Preparation and Precautionary Measures:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

specific procedure.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[3][5] Fire extinguishing media such as dry

chemical, CO2, or alcohol-resistant foam should be available.[5]

Ventilation: All handling of diethylamine must occur in a properly functioning chemical fume

hood.[3][6]
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Ignition Sources: Eliminate all potential ignition sources from the handling area, including

open flames, sparks, and hot surfaces.[1][2] Use non-sparking tools and explosion-proof

equipment.[1][7]

Grounding: Ground and bond all metal containers during the transfer of diethylamine to

prevent static discharge.[5][7]

2. Handling Procedure:

Personal Protective Equipment: Don the appropriate PPE as detailed above.

Container Handling: Keep containers tightly closed when not in use.[1][2] Handle and open

containers with care to prevent spills.

Dispensing: When dispensing, use a method that minimizes the generation of vapors, such

as a burette or a pump.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[3]

[4] Do not breathe vapors or mists.[1][9]

3. Post-Handling and Decontamination:

Hand Washing: Wash hands thoroughly with soap and water after handling diethylamine,

even if gloves were worn.[1]

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with diethylamine.

PPE Removal: Remove PPE carefully to avoid contaminating yourself. Contaminated

clothing should be removed immediately and laundered before reuse.[3]

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[1][9]

Skin Contact: Immediately wash the affected area with large amounts of water for at least 15

minutes.[9] Remove contaminated clothing. Seek immediate medical attention.[1]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a cupful of water to drink. Seek immediate medical attention.[7][9]

Spills: Evacuate the area and remove all ignition sources.[5] For small spills, absorb the

liquid with an inert material such as vermiculite, dry sand, or earth and place it in a sealed

container for disposal.[5] Ventilate the area and wash the spill site after the material has

been removed.[5] For large spills, contact your institution's emergency response team.

Disposal Plan
Waste Collection: Collect all diethylamine waste, including contaminated materials, in a

properly labeled, sealed, and compatible container. Do not mix with other waste.

Hazardous Waste: Diethylamine and its containers must be disposed of as hazardous

waste.[5]

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific disposal procedures.[5]

Experimental Workflow and Safety Pathway
The following diagrams illustrate the logical relationships in the safe handling of diethylamine
and a typical experimental workflow.
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Safe Handling Workflow for Diethylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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